3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• IUPAC Name: 3-methyl-2,3,4,9-tetrahydrocarbazol-1-one
• InChI: InChI=1S/C13H13NO/c1-8-6-10-9-4-2-3-5-11(9)14-13(10)12(15)7-8/h2-5,8,14H,6-7H2,1H3
• InChI Key: AAXIFVWYYPKXLW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(=O)C1)NC3=CC=CC=C23
• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol

Description

3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, also known as MTTC, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is not fully understood, but it is believed to act on multiple targets in the body, including the dopaminergic and glutamatergic systems. It has also been found to modulate the activity of various enzymes and transcription factors.
Biochemical and Physiological Effects:
3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one has been shown to have a number of biochemical and physiological effects, including the inhibition of inflammatory cytokines, the reduction of oxidative stress, and the modulation of various signaling pathways. It has also been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in lab experiments is its relatively low toxicity and high solubility in water. However, one limitation is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, including investigating its potential use in the treatment of neurodegenerative disorders, exploring its mechanism of action, and developing more potent and selective analogs of the compound. Additionally, further studies are needed to determine the optimal dosage and administration methods for 3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in humans.
In conclusion, 3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a promising compound with potential therapeutic properties that have yet to be fully explored. While there are still many unanswered questions about its mechanism of action and long-term effects, the research conducted so far suggests that it may have a significant role to play in the treatment of a variety of diseases and disorders.

Synthesis Methods

3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one can be synthesized using a multi-step process that involves the reaction of 2,3-dihydro-1H-indole with ethyl 2-bromoacetate, followed by the reduction of the resulting ester with lithium aluminum hydride. The final step involves the oxidation of the intermediate with manganese dioxide.

Scientific Research Applications

3-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one has been found to exhibit a wide range of potential therapeutic properties, including anti-inflammatory, anti-tumor, and neuroprotective effects. It has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.